Cas no 40309-42-0 (Ethyl 3-hydroxy-4-methylpentanoate)

Ethyl 3-hydroxy-4-methylpentanoate is a versatile ester compound characterized by its hydroxyl and methyl functional groups, which contribute to its unique reactivity and solubility properties. This chemical is commonly utilized in organic synthesis, particularly in the production of fragrances, flavors, and pharmaceutical intermediates. Its structural features enable selective modifications, making it valuable for fine chemical applications. The compound exhibits good stability under standard conditions and is compatible with a range of solvents, facilitating its use in diverse reaction systems. Its balanced hydrophilicity and lipophilicity enhance its utility in formulations requiring controlled solubility. Ethyl 3-hydroxy-4-methylpentanoate is synthesized under controlled conditions to ensure high purity and consistent performance.

Ethyl 3-hydroxy-4-methylpentanoate structure

40309-42-0 structure

Product Name:Ethyl 3-hydroxy-4-methylpentanoate

CAS No:40309-42-0

MF:C₈H₁₆O₃

MW:160.210843086243

CID:326793

PubChem ID:551507

Update Time:2025-10-29

Ethyl 3-hydroxy-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-hydroxy-4-methylpentanoate
- Pentanoic acid,3-hydroxy-4-methyl-, ethyl ester
- Ethyl3-hydroxy-4-methylpentanoate
- SCHEMBL7071465
- AKOS011683351
- CS-0299086
- ODYXCJVPPHSSIG-UHFFFAOYSA-N
- Pentanoic acid, 3-hydroxy-4-methyl-, ethyl ester
- SB84669
- 40309-42-0
- E91226
- Ethyl 3-hydroxy-4-methylpentanoate #
- 3-hydroxy-4-methyl-pentanoic acid ethyl ester
- EN300-139460
- FT-0733039
- Inchi： 1S/C8H16O3/c1-4-11-8(10)5-7(9)6(2)3/h6-7,9H,4-5H2,1-3H3
- InChI Key： ODYXCJVPPHSSIG-UHFFFAOYSA-N
- SMILES： OC(CC(=O)OCC)C(C)C

Computed Properties

Exact Mass: 160.109944368g/mol
Monoisotopic Mass: 160.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53000
LogP: 0.95650

Ethyl 3-hydroxy-4-methylpentanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-139460-0.05g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	0.05g	$744.0	2023-02-15
Enamine	EN300-139460-0.1g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	0.1g	$779.0	2023-02-15
Enamine	EN300-139460-0.25g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	0.25g	$814.0	2023-02-15
Enamine	EN300-139460-0.5g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	0.5g	$849.0	2023-02-15
Enamine	EN300-139460-1.0g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	1g	$0.0	2023-06-07
Enamine	EN300-139460-2.5g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	2.5g	$1735.0	2023-02-15
Enamine	EN300-139460-5.0g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	5.0g	$2566.0	2023-02-15
Enamine	EN300-139460-10.0g	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	10.0g	$3807.0	2023-02-15
Enamine	EN300-139460-50mg	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	50mg	$587.0	2023-09-30
Enamine	EN300-139460-100mg	ethyl 3-hydroxy-4-methylpentanoate	40309-42-0	100mg	$615.0	2023-09-30